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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Diethylhexane is a branched-chain alkane with the chemical formula C10H22.[1] As a

structural isomer of decane, its distinct molecular architecture imparts specific physical and

chemical properties that are of interest in various chemical applications. This technical guide

provides a comprehensive overview of the available scientific data on 3,4-diethylhexane,

focusing on its physicochemical properties, spectroscopic data, synthesis, and a critical

assessment of the current knowledge regarding its biological and toxicological profile. This

document is intended to serve as a foundational resource for professionals in research and

drug development who may encounter or consider this molecule in their work.

Physicochemical Properties
The physicochemical properties of 3,4-diethylhexane are summarized in the table below.

These properties are crucial for understanding its behavior in various experimental and

industrial settings.
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Property Value Reference

CAS Number 19398-77-7 [1]

Molecular Formula C10H22 [1]

Molecular Weight 142.28 g/mol [1]

Appearance Colorless liquid [2]

Melting Point -53.99 °C [1]

Boiling Point 162 °C [1]

Density 0.75 g/cm³ [1]

Refractive Index 1.4190-1.4210 [1]

Vapor Pressure 2.81 mmHg at 25°C [1]

Flash Point 85.8°C [1]

LogP 5.1 [3]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 3,4-diethylhexane.

The following table summarizes the available spectroscopic information.

Spectrum Type Description Reference

¹H NMR
Data available in spectral

databases.
[4]

¹³C NMR
Data available in spectral

databases.
[4]

Mass Spectrometry

GC-MS data available,

providing fragmentation

patterns for identification.

[4]

Infrared (IR) Spectroscopy
Vapor phase IR spectra are

available.
[4]
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Synthesis of 3,4-Diethylhexane
Several synthetic routes have been described for the preparation of 3,4-diethylhexane. The

primary methods include Friedel-Crafts alkylation, catalytic hydrogenation, and dimerization

reactions.
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Caption: General synthetic routes to 3,4-Diethylhexane.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of 3,4-diethylhexane are not

readily available in the public domain. The following provides a general overview of the

methodologies.

4.2.1. Friedel-Crafts Alkylation

This classic method involves the reaction of an aromatic hydrocarbon with an alkyl halide in the

presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[5][6][7][8][9] The

electrophilic substitution on the aromatic ring is followed by hydrogenation to yield the

cycloalkane, which can then be opened to the corresponding alkane. However, this method is

prone to carbocation rearrangements, which can lead to a mixture of isomeric products.[8]

4.2.2. Catalytic Hydrogenation

Catalytic hydrogenation involves the addition of hydrogen across a double bond in an alkene

precursor in the presence of a metal catalyst.[10][11] Commonly used catalysts include

platinum, palladium, or nickel.[10] This method is generally efficient and avoids the

rearrangement issues associated with Friedel-Crafts alkylation. The reaction typically proceeds

via syn-addition of hydrogen atoms to the double bond.[10]

4.2.3. Dimerization Reactions

The Wurtz reaction, a method for coupling two alkyl halides in the presence of sodium metal,

can be employed to synthesize symmetrical alkanes like 3,4-diethylhexane.[1] A potential

route would be the coupling of two molecules of a 3-halopentane.

Biological and Toxicological Profile
A critical aspect for the target audience of this guide is the biological activity and toxicological

profile of 3,4-diethylhexane. However, a thorough review of the scientific literature reveals a

significant lack of specific data for this compound.

5.1. Biological Activity and Metabolic Pathways
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There is currently no readily available information on the specific biological activities or

metabolic pathways of 3,4-diethylhexane in the scientific literature. For structurally similar

branched-chain aliphatic hydrocarbons, metabolism is predicted to be initiated by cytochrome

P450 (CYP) enzymes, leading to hydroxylated metabolites that can undergo further oxidation.

[12] However, without specific studies on 3,4-diethylhexane, its metabolic fate remains

speculative.

5.2. Toxicology

Specific toxicological studies on 3,4-diethylhexane are scarce.[2] The primary hazards

associated with this compound are its flammability and the potential for aspiration to be fatal if

swallowed and enters the airways.[4] For other branched alkanes, the main toxicological

concerns are related to their effects on the central nervous system, respiratory tract, and skin

upon significant exposure.[13] A "read-across" approach, using data from structurally similar

compounds, is often employed to estimate the toxicological profile of such data-poor

substances.[13]

Conclusion
3,4-Diethylhexane is a well-characterized compound in terms of its physicochemical and

spectroscopic properties. General synthetic routes are also established, although detailed

experimental protocols are not widely published. The most significant gap in the current

knowledge base is the lack of data on its biological activity, metabolic fate, and toxicology. For

researchers and professionals in drug development, this data gap is a critical consideration.

Any application of 3,4-diethylhexane in a biological context would necessitate a thorough

investigation of its toxicological and metabolic profile. This guide summarizes the existing

knowledge and highlights the areas where further research is urgently needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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